![molecular formula C5H8ClNO B6170445 2-oxa-3-azabicyclo[2.2.1]hept-5-ene hydrochloride CAS No. 78607-52-0](/img/no-structure.png)
2-oxa-3-azabicyclo[2.2.1]hept-5-ene hydrochloride
Description
“2-oxa-3-azabicyclo[2.2.1]hept-5-ene hydrochloride” is a chemical compound with the molecular weight of 133.58 . It is also referred to as “vince lactam” and is a versatile intermediate in the synthesis of carbocyclic nucleosides .
Synthesis Analysis
The compound can be prepared from cyclopentadiene and chloronitroso cyclohexane in ethanol . A process for the preparation of enantiomerically enriched (1S,4R)-2-oxa-3-azabicyclo[2.2.1]hept-5-enes has been described in a patent .Molecular Structure Analysis
The InChI code for the compound is1S/C5H7NO.ClH/c1-2-5-3-4(1)6-7-5;/h1-2,4-6H,3H2;1H . This indicates that the compound consists of a bicyclic structure with oxygen and nitrogen atoms . Chemical Reactions Analysis
The compound has been used in the synthesis of oxygenated 2-azabicyclo[2.2.1]heptanes via a palladium-catalyzed 1,2-aminoacyloxylation of cyclopentenes . This reaction proceeds efficiently with a broad array of substrates .Physical And Chemical Properties Analysis
The compound is a solid with a melting point of 82-85°C .Mechanism of Action
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-oxa-3-azabicyclo[2.2.1]hept-5-ene hydrochloride involves the cyclization of a precursor compound containing a nitrogen and oxygen atom in a ring structure. The cyclization reaction is carried out in the presence of a suitable acid catalyst to form the desired product.", "Starting Materials": [ "2-aminoethanol", "2-chloroacetaldehyde", "hydrochloric acid", "sodium hydroxide", "ethanol" ], "Reaction": [ "Step 1: 2-aminoethanol is reacted with 2-chloroacetaldehyde in ethanol to form the precursor compound 2-(2-hydroxyethyl)-1,3-oxazolidine.", "Step 2: The precursor compound is dissolved in hydrochloric acid and heated to induce cyclization. The reaction mixture is then cooled and neutralized with sodium hydroxide to form the hydrochloride salt of 2-oxa-3-azabicyclo[2.2.1]hept-5-ene.", "Step 3: The product is isolated by filtration and washed with water and ethanol to obtain the final product as a white crystalline solid." ] } | |
CAS RN |
78607-52-0 |
Product Name |
2-oxa-3-azabicyclo[2.2.1]hept-5-ene hydrochloride |
Molecular Formula |
C5H8ClNO |
Molecular Weight |
133.6 |
Purity |
95 |
Origin of Product |
United States |
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